Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

• Product Name: 3-(3-Isopropylphenyl)-1,1-dimethylurea
• CAS No: 55304-10-4
• Molecular Formula: C₁₂H₁₈N₂O
• Molecular Weight: 206.28412
• CID: 1078372
• PubChem ID: 15239457

3-(3-Isopropylphenyl)-1,1-dimethylurea Properties

Names and Identifiers

• 3-(3-Isopropylphenyl)-1,1-dimethylurea
• 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
• 55304-10-4
• SCHEMBL9292136
• N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
• Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
• DB-314490
• DTXSID80570377

• InChIKey： QWZWEJVCSVTACA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
• SMILES： CC(C)C1=CC(=CC=C1)NC(=O)N(C)C

Computed Properties

• Exact Mass: 206.14204
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.141913202g/mol
• Heavy Atom Count: 15
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34